Cas no 1807216-36-9 (2,3-Bis(trifluoromethyl)-4-bromomandelic acid)

2,3-Bis(trifluoromethyl)-4-bromomandelic acid is a fluorinated mandelic acid derivative with a bromine substituent at the 4-position and two trifluoromethyl groups at the 2- and 3-positions. This compound is of interest in synthetic organic chemistry due to its electron-withdrawing trifluoromethyl groups, which enhance reactivity in nucleophilic substitution and coupling reactions. The presence of both bromine and trifluoromethyl groups makes it a versatile intermediate for further functionalization, particularly in pharmaceutical and agrochemical applications. Its structural features contribute to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
2,3-Bis(trifluoromethyl)-4-bromomandelic acid structure
1807216-36-9 structure
Product Name:2,3-Bis(trifluoromethyl)-4-bromomandelic acid
CAS No:1807216-36-9
MF:C10H5BrF6O3
MW:367.039323568344
CID:4939283
Update Time:2025-11-02

2,3-Bis(trifluoromethyl)-4-bromomandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Bis(trifluoromethyl)-4-bromomandelic acid
    • Inchi： 1S/C10H5BrF6O3/c11-4-2-1-3(7(18)8(19)20)5(9(12,13)14)6(4)10(15,16)17/h1-2,7,18H,(H,19,20)
    • InChI Key： USSRBLKEYDTAQY-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(C(=O)O)O)=C(C(F)(F)F)C=1C(F)(F)F

Computed Properties

  • Exact Mass: 365.93263 g/mol
  • Monoisotopic Mass: 365.93263 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.5
  • Molecular Weight: 367.04

2,3-Bis(trifluoromethyl)-4-bromomandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027814-1g
2,3-Bis(trifluoromethyl)-4-bromomandelic acid
 1807216-36-9 97%
1g
 1,475.10 USD 2021-06-17

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